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In the landscape of modern medicinal chemistry, the pursuit of novel molecular architectures that confer
advantageous ADME (Absorption, Distribution, Metabolism, and Excretion) properties and unique three-dimensional
spatial arrangements is paramount. The 1,4-diazaspiro[5.5]undecane core, a spirocyclic heterocycle featuring two
nitrogen atoms, represents a privileged scaffold that has garnered significant attention.[1][2] Its rigid, yet
conformationally defined, structure provides a unique vectoral array for substituents, enabling precise interaction with
biological targets. Unlike more flexible aliphatic chains, the spirocyclic nature of this undecane derivative reduces the
entropic penalty upon binding to a protein target, a critical factor in enhancing ligand efficiency and potency.[3]

This guide serves as a technical deep-dive into the core chemical properties of 1,4-diazaspiro[5.5]Jundecane,
offering insights into its synthesis, structural dynamics, reactivity, and its proven utility as a cornerstone for the
development of next-generation therapeutics. For researchers and drug development scientists, understanding the
nuances of this scaffold is key to unlocking its full potential in creating novel chemical entities with superior
pharmacological profiles.[4]

Physicochemical and Structural Characteristics

The fundamental properties of the parent 1,4-diazaspiro[5.5]Jundecane molecule are summarized below. These
characteristics form the baseline for its behavior in both synthetic and biological systems.
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Property Value Source

Molecular Formula CoH1sN2 PubChem[5]
IUPAC Name 1,4-diazaspiro[5.5]undecane PubChem[5]
Molecular Weight 154.25 g/mol PubChem([5]
CAS Number 180-76-7 PubChem[5]
Topological Polar Surface Area 15.3 A2 PubChem[6]
XLogP3 0.8 PubChem[5]

graph "1 4 Diazaspiro 5 5 undecane Structure" {
layout=neato;

node [shape=plaintext, fontname="Helvetica", fontsize=12];
edge [fontname="Helvetica", fontsize=10];

// Define nodes for atoms

N1 [label="N1", pos="0.8,0.8!", fontcolor="#202124"];
C2 [label="C2", pos="1.6,0!", fontcolor="#202124"];

C3 [label="C3", pos="0.8,-0.8!", fontcolor="#202124"1;
N4 [label="N4", pos="-0.8,-0.8!", fontcolor="#202124"];
C5 [label="C5", pos="-1.6,0!", fontcolor="#202124"1;

C6 [label="C6", pos="0,1.6!", fontcolor="#202124"];

C7 [label="C7", pos="-1.2,2.4!", fontcolor="#202124"1;
C8 [label="C8", pos="-2.4,1.6'", fontcolor="#202124"1;
C10 [label="C10", pos="1.2,2.4!", fontcolor="#202124"];
C11 [label="C1l1l", pos="2.4,1.6!", fontcolor="#202124"1;
SpiroC [label="C9 (Spiro)", pos="0,0!", fontcolor="#202124", fontsize=14, style=bold];

// Define edges for bonds

N1 -- C2;

c2 -- C3;

C3 -- N4;

N4 -- C5;

C5 -- SpiroC;
SpiroC -- NI1;
SpiroC -- C6;
c6 -- C7;

C7 -- C8;

C8 -- Cl1;
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Cl1 -- C10;
Cl0 -- SpiroC;
}

Caption: Molecular structure of 1,4-Diazaspiro[5.5]Jundecane.

Conformational Analysis: The Dominance of the Chair Form

The therapeutic efficacy of a molecule is intrinsically linked to its three-dimensional shape. For 1,4-
diazaspiro[5.5]Jundecane, both the piperazine and cyclohexane rings predominantly adopt a stable chair
conformation. This assertion is supported by single-crystal X-ray diffraction studies on its derivatives, which reveal
the chair form minimizes torsional and steric strain.[1][2] This conformational preference is a critical feature for drug
design, as it reduces the number of accessible low-energy conformations, thereby presenting a more defined
structure to a biological target. The piperazine ring can undergo ring inversion, but the energy barrier and the specific
equilibrium between conformers can be significantly influenced by the substitution pattern on the nitrogen atoms and
the cyclohexane ring.

Synthesis of the 1,4-Diazaspiro[5.5]Jundecane Core

The accessibility of the spiro-diamine core is crucial for its widespread use in drug discovery programs. Several
synthetic strategies have been developed, ranging from classical multi-step sequences to more elegant and efficient
cascade reactions.

Method 1: Double Michael Addition Cascade

A highly efficient and stereoselective method for constructing substituted 2,4-diazaspiro[5.5]undecane-1,3,5,9-
tetraones involves a base-promoted [5+1] double Michael addition.[1][2] This approach exemplifies a cascade
reaction, where multiple bonds are formed in a single pot, enhancing synthetic efficiency.

Causality Behind the Method: The reaction's success hinges on the precise reactivity of the chosen substrates. An
active methylene compound, such as N,N-dimethylbarbituric acid, is deprotonated by a mild base (e.g., diethylamine)
to form a nucleophilic enolate.[1] This enolate then sequentially attacks the two electrophilic 3-carbons of a 1,5-
diaryl-1,4-pentadien-3-one (a divinylketone). The intramolecular nature of the second Michael addition is entropically
favored, rapidly closing the second ring to form the spirocyclic core in excellent yields, often up to 98%.[2] This
method is valued for its operational simplicity, mild reaction conditions (ambient temperature), and high atom
economy.[1]
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Caption: Workflow for the Double Michael Addition Synthesis.

Method 2: Industrial Synthesis from Cyclohexanone

For large-scale production, particularly for pharmaceutical intermediates, a robust and scalable process is necessary.
A patented two-pot process has been developed for the synthesis of 1,4-diazaspiro[5.5]undecan-3-one, a key
building block.[7]

Protocol: Two-Pot Synthesis of 1,4-diazaspiro[5.5]undecan-3-one Intermediate

e Step 1 (Pot 1 - Henry Reaction & Dehydration): Cyclohexanone is reacted with nitromethane in the first pot. This is
a classic Henry (nitro-aldol) reaction, forming 1-(nitromethyl)cyclohexan-1-ol. This intermediate is often not isolated
but is directly dehydrated under the reaction conditions to yield (nitromethylene)cyclohexane. The choice of
cyclohexanone as a starting material is driven by its low cost and commercial availability.

o Step 2 (Pot 1 - Michael Addition): An alkyl glycinate (e.g., methyl glycinate) is added to the same pot. It acts as a
nucleophile, adding to the electron-deficient double bond of (nitromethylene)cyclohexane in a Michael-type
addition. This forms an alkyl (1-(nitromethyl)cyclohexyl)glycinate intermediate.[7]

+ Step 3 (Pot 2 - Reductive Cyclization): The intermediate from pot 1 is transferred to a second pot. The nitro group
is then reduced to an amine, typically using a reducing agent like zinc powder in the presence of an acid source
(e.g., ammonium chloride).[7] The newly formed primary amine undergoes spontaneous intramolecular cyclization
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with the adjacent ester group to form the lactam, yielding 1,4-diazaspiro[5.5]undecan-3-one. This reductive
cyclization is a highly effective method for forming the piperazinone ring.

This process is advantageous as it avoids the isolation of multiple intermediates, reducing waste and improving
overall yield and process efficiency, which are critical considerations in industrial drug manufacturing.[7]

Reactivity and Functionalization

The chemical reactivity of 1,4-diazaspiro[5.5]undecane is dominated by the two secondary amine functionalities,
which behave similarly to those in piperazine.[8] This provides two convenient handles for introducing a wide range
of substituents, allowing for the exploration of chemical space in drug discovery campaigns.

+ N-Alkylation and N-Arylation: Both nitrogen atoms can be readily alkylated or arylated through standard
nucleophilic substitution or cross-coupling reactions (e.g., Buchwald-Hartwig amination). This allows for the
attachment of various pharmacophoric groups.

« Acylation and Sulfonylation: The nitrogens can be acylated with acid chlorides or activated carboxylic acids to form
amides, or reacted with sulfonyl chlorides to form sulfonamides. These reactions are fundamental in creating
derivatives such as the potent METTL3 inhibitors.[9][10]

+ Reductive Amination: The secondary amines can participate in reductive amination with aldehydes or ketones to
introduce more complex alkyl substituents.

The ability to selectively functionalize one or both nitrogen atoms is a key strategic advantage, enabling the creation
of libraries of compounds for structure-activity relationship (SAR) studies.

Applications in Drug Discovery and Development

The 1,4-diazaspiro[5.5]Jundecane scaffold is not merely a theoretical curiosity; it is a validated core structure
present in numerous potent and selective modulators of critical disease targets.
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Derivative Class Biological Target Therapeutic Potential References
1,4,9-
) ) METTL3 Oncology (e.g., Acute
Triazaspiro[5.5]undecan-2- ) ) . [9][10]
(Methyltransferase-like 3) Myeloid Leukemia)
ones
1-Oxa-4,9- )
) ) Soluble Epoxide Hydrolase o )
diazaspiro[5.5]undecane (sEH) Chronic Kidney Disease [11]
s
Ureas
4-Aryl-1-oxa-4,9- Dual p-Opioid Receptor ]
) . Pain Management [12]
diazaspiro[5.5]undecanes (MOR) / 01 Receptor (01R)
3,9-

i ) Neurological Disorders,
Diazaspiro[5.5]undecane GABA-A Receptor ] [13]
] Immunomodulation
Benzamides

Case Study: METTL3 Inhibitors for Oncology

N6-methyladenosine (m°®A) is a critical RNA modification, and its writer complex, METTL3/METTL14, is a key player
in various cancers.[10] A medicinal chemistry campaign starting from a hit compound led to the development of
1,4,9-triazaspiro[5.5]undecan-2-one derivatives as highly potent and selective METTL3 inhibitors. The spirocyclic
core served as a rigid scaffold to correctly orient the substituents for optimal interaction with the METTL3 binding
site. The lead compound, UZH2, demonstrated a 1400-fold improvement in potency (ICso of 5 nM) and showed
target engagement in cancer cell lines, reducing méA levels.[9][10] This work exemplifies how the defined geometry
of the spiro-undecane scaffold can be leveraged to achieve high potency and selectivity.

Conclusion

1,4-Diazaspiro[5.5]Jundecane is a powerful and versatile scaffold for modern drug discovery. Its unique three-
dimensional structure, rooted in a conformationally restrained spirocyclic core, provides a robust platform for
designing potent and selective ligands. Efficient and scalable synthetic routes make it readily accessible for library
synthesis and lead optimization. As demonstrated by its successful application in developing inhibitors for
challenging targets like METTL3 and sEH, the 1,4-diazaspiro[5.5]undecane core offers a distinct advantage in the
rational design of novel therapeutics. For drug development professionals, a deep understanding of its chemical
properties is essential for harnessing its full potential to address unmet medical needs.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Check Availability & Pricing

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of essential and Hast

advanced chemicals, empowering scientists and researchers to drive Ontario, CA 91761, United States

progress in science and industry. Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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